Cas no 1356019-94-7 (Levomefolic Acid-13C,d3)

• Product Name: Levomefolic Acid-13C,d3
• CAS No: 1356019-94-7
• MF: C₂₀H₂₅N₇O₆
• MW: 463.466943502426
• CID: 4552109
• PubChem ID: 136242415
• Update Time: 2025-09-19

Levomefolic Acid-13C,d3 Chemical and Physical Properties

Names and Identifiers

• Levomefolic Acid-13C,d3
• ZNOVTXRBGFNYRX-OWXPWHJLSA-N
• [13C,2H3]-Levomefolic Acid
• [13C, 2H3]-5-Methyltetrahydrofolic Acid
• 5-Methyltetrahydrofolic acid 13CD3
• (2S)-2-[[4-[[(6S)-2-amino-4-oxo-5-(trideuterio(113C)methyl)-3,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioic acid
• 1356019-94-7
• HY-14781S1
• CS-0380633
• Levomefolate-13C-d3

• Inchi： 1S/C20H25N7O6/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31)/t12-,13-/m0/s1/i1+1D3
• InChI Key： ZNOVTXRBGFNYRX-OWXPWHJLSA-N
• SMILES： O=C1C2=C(N([H])C(N([H])[H])=N1)N([H])C([H])([H])[C@]([H])(C([H])([H])N([H])C1C([H])=C([H])C(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=O)O[H])=O)=C([H])C=1[H])N2[13C]([2H])([2H])[2H]

Computed Properties

• Exact Mass: 463.20881662g/mol
• Monoisotopic Mass: 463.20881662g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 199Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Tetrahydropteroic acids and derivatives